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Compound of Interest

Compound Name: rac S 33138

CAS No.: 220647-56-3

Cat. No.: B108224

Get Quote

Compound Identification & Hazard Profile
Before initiating disposal, you must verify the chemical identity to ensure compatibility with

waste streams. rac-S 33138 is a bioactive research chemical affecting the Central Nervous

System (CNS). It must be handled with the assumption of high toxicity due to its potent

receptor affinity.
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Parameter Technical Detail

Chemical Name

N-[4-[2-[(3aS,9bR)-8-cyano-1,3a,4,9b-

tetrahydrochromeno[3,4-c]pyrrol-2(3H)-

yl]ethyl]phenyl]acetamide

Common Code rac-S 33138 (Racemic Mixture)

CAS Number
220647-56-3 (racemate) / 245514-32-3 (S-

enantiomer)

Molecular Formula C₂₂H₂₃N₃O₂

Mechanism Dopamine D3 Receptor Antagonist

Physical State Solid (White to Off-white powder)

Primary Hazard
Bioactive / Toxic. Potential CNS depression or

stimulation upon accidental exposure.[1][2]

Critical Safety Note: As a potent D3 antagonist, this compound can induce physiological effects

at milligram quantities. Treat all waste (solid and liquid) as Acutely Toxic.

Personal Protective Equipment (PPE) Matrix
The causality of exposure risk lies in the compound's ability to cross the blood-brain barrier.

Standard lab attire is insufficient; barrier protection against fine particulates and organic

solvents is required.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/rac-s-33138-220647-56-3
https://www.drugfuture.com/synth/syndata.aspx?ID=271411
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of airborne

particulates during weighing or

spill cleanup.

Dermal
Double Nitrile Gloves (0.11

mm min)

Prevents transdermal

absorption, especially if

dissolved in DMSO (a skin

penetrant).

Ocular Chemical Splash Goggles

Protects against splashes;

safety glasses are insufficient

for liquid waste handling.

Body Tyvek® Sleeves or Lab Coat
Prevents accumulation of dust

on personal clothing.

Disposal Workflows
Do NOT dispose of rac-S 33138 down the drain. It is an organic pollutant with specific receptor

activity that can affect aquatic life.

Workflow A: Solid Waste (Pure Substance)
Applicable for: Expired powder, weighing boat residues, and contaminated solid debris.

Containment: Transfer the solid material into a wide-mouth High-Density Polyethylene

(HDPE) jar. Glass is acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste label immediately.

Constituents: "rac-S 33138 (Dopamine Antagonist)"

Hazard Checkbox: Toxic, Irritant.

Sealing: Screw the cap tightly and seal with Parafilm to prevent fugitive dust emissions.

Disposal Path: Designate for High-Temperature Incineration.
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Workflow B: Liquid Waste (Stock Solutions)
Applicable for: Solutions in DMSO, Ethanol, or Methanol.

Segregation: Determine the solvent base.

Non-Halogenated: DMSO, Ethanol, Methanol.

Halogenated: Dichloromethane (DCM), Chloroform.

Bulking: Pour into the appropriate solvent waste carboy.

Note: Do not mix with strong oxidizers (e.g., Nitric Acid waste) as organic amines can

react violently.

Rinsing: Triple-rinse the original vial with the compatible solvent. Add rinsate to the waste

carboy.

Disposal Path: Fuel blending or Incineration.

Workflow C: Contaminated Sharps & Debris
Applicable for: Syringes, pipette tips, and gloves.

Sharps: Place needles/syringes directly into a Red Biohazard/Sharps Bin labeled for

"Chemical Contamination."

Soft Debris: Place contaminated gloves and paper towels into a clear hazardous waste bag

(or yellow chem-waste bag depending on facility rules), not regular trash.

Decision Logic Diagram
The following diagram illustrates the decision process for segregating rac-S 33138 waste

streams to ensure compliance and safety.
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Figure 1: Segregation logic for rac-S 33138 waste streams ensuring separation of halogenated

solvents and proper containment of solids.

Emergency Spill Response
In the event of a spill, immediate containment is necessary to prevent aerosolization.

Evacuate & Alert: Clear the immediate area.
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Don PPE: Put on N95 respirator, double gloves, and goggles.

Powder Spill:

Cover with a damp paper towel (water or ethanol) to prevent dust generation.

Scoop material gently into a waste container.

Do not dry sweep.

Liquid Spill:

Absorb with vermiculite or spill pads.

Place absorbents into a sealed bag labeled "Hazardous Waste - Debris."

Decontamination: Wipe the surface with 70% Ethanol followed by a detergent wash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. rac S 33138 | CAS 220647-56-3 | SCBT - Santa Cruz Biotechnology [scbt.com]

2. S-33138-药物合成数据库 [drugfuture.com]

To cite this document: BenchChem. [Proper Disposal Procedures for rac-S 33138].
BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b108224?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/rac-s-33138-220647-56-3
https://www.drugfuture.com/synth/syndata.aspx?ID=271411
https://www.benchchem.com/product/b108224/docs#proper-disposal-procedures-for-rac-s-33138
https://www.benchchem.com/product/b108224/docs#proper-disposal-procedures-for-rac-s-33138
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b108224/docs#proper-disposal-procedures-for-rac-s-
33138]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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